![molecular formula C17H18N2O4S B2681925 N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide CAS No. 921535-87-7](/img/structure/B2681925.png)
N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide, also known as E7820, is a small molecule inhibitor that has gained significant attention in the field of cancer research. E7820 is a sulfonamide derivative that has been found to possess anti-angiogenic and anti-tumor properties.
Scientific Research Applications
Antimicrobial and Anticancer Activity
N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide and its derivatives have shown promising results in the field of antimicrobial and anticancer research. Kumar et al. (2014) synthesized a series of derivatives and evaluated their in vitro antimicrobial and anticancer activities. They found that certain compounds exhibited significant effectiveness, surpassing standard drugs in some cases against cancer cell lines (Kumar et al., 2014). In a similar vein, Motavallizadeh et al. (2014) synthesized novel derivatives as potential antiproliferative agents, finding that some compounds showed high antiproliferative activity against various cancer cell lines (Motavallizadeh et al., 2014).
Antitumor Mechanisms
Chiou et al. (2010) explored the use of certain benzenesulfonamide derivatives for treating hormone-refractory prostate cancer (HRPC). They demonstrated that these compounds, including N-(2-phenylindol-7-yl)-4-methoxybenzenesulfonamide, have potential as novel agents for HRPC treatment due to their ability to perturb microtubule dynamics and induce apoptosis (Chiou et al., 2010).
Enzyme Inhibition and Computational Studies
Riaz (2020) synthesized a new series of N-substituted-4-ethoxybenzenesulfonamides and evaluated their potential as enzyme inhibitors. These compounds demonstrated significant inhibitory potential against acetylcholinesterase and α-glucosidase, enzymes relevant in conditions like Alzheimer's disease (Riaz, 2020). Additionally, Abbasi et al. (2018) synthesized a series of sulfonamides derived from 4-methoxyphenethylamine and evaluated their inhibitory effects on acetylcholinesterase, finding one compound with significant activity comparable to standard drugs (Abbasi et al., 2018).
properties
IUPAC Name |
N-(1-ethyl-2-oxo-3H-indol-5-yl)-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-3-19-16-9-4-13(10-12(16)11-17(19)20)18-24(21,22)15-7-5-14(23-2)6-8-15/h4-10,18H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHAKXCQHEXUHQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.